2-[(3-Methylphenyl)[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino]acetic acid

• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 2-(3-methyl-N-[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]anilino)acetic acid
• InChI: InChI=1S/C19H18N2O4S/c1-12-6-8-14(9-7-12)21-17(24)18(26-19(21)25)20(11-16(22)23)15-5-3-4-13(2)10-15/h3-10,18H,11H2,1-2H3,(H,22,23)
• InChI Key: CDJBCYOJDSIHIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C(SC2=O)N(CC(=O)O)C3=CC=CC(=C3)C

Description

2-[(3-Methylphenyl)[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino]acetic acid is a complex organic compound featuring a thiazolidine ring, which is a five-membered heterocyclic structure containing both sulfur and nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-Methylphenyl)[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino]acetic acid typically involves the cyclization of appropriate precursors. One common method includes the reaction of 3-(4-methylphenyl)propanehydrazide with carbamoyl derivatives under specific conditions to form the thiazolidine ring . The reaction is often carried out in the presence of catalysts such as glacial acetic acid and under reflux conditions to ensure complete cyclization.

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, including the preparation of intermediate compounds followed by cyclization and purification steps. The use of green chemistry principles, such as solvent-free conditions and microwave-assisted synthesis, can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

2-[(3-Methylphenyl)[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino]acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially enhancing the compound’s activity or stability.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure specificity and yield.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiazolidine derivatives with altered functional groups .

Scientific Research Applications

2-[(3-Methylphenyl)[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino]acetic acid has several scientific research applications:

Chemistry: It serves as a precursor for synthesizing various heterocyclic compounds with potential biological activities.

Biology: It is used in studies exploring its antibacterial, antifungal, and anti-inflammatory properties.

Medicine: The compound is investigated for its potential as a therapeutic agent in treating infections and inflammatory conditions.

Industry: It is utilized in the development of new materials and chemical processes due to its unique structural properties.

Mechanism of Action

The mechanism of action of 2-[(3-Methylphenyl)[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino]acetic acid involves its interaction with specific molecular targets. The thiazolidine ring can interact with enzymes and receptors, modulating their activity. This interaction can lead to the inhibition of bacterial growth or the reduction of inflammation by interfering with key biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

Thiazolidine-2,4-dione: Known for its antidiabetic properties.

Thiazole derivatives: Exhibiting diverse biological activities, including antimicrobial and anticancer effects.

Indole derivatives: Possessing a wide range of pharmacological activities, such as antiviral and anticancer properties.

Uniqueness

2-[(3-Methylphenyl)[3-(4-methylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino]acetic acid is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. Its ability to form stable heterocyclic rings and interact with various biological targets makes it a valuable compound for research and industrial applications .